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Compound of Interest

Benzyl (4-
Compound Name:
oxocyclohexyl)carbamate

Cat. No.: B102631

An In-Depth Technical Guide to Commercial Suppliers of Benzyl (4-
oxocyclohexyl)carbamate

For researchers, scientists, and professionals in drug development, the timely procurement of
high-quality chemical intermediates is paramount. Benzyl (4-oxocyclohexyl)carbamate (CAS
No. 16801-63-1) is a key building block in the synthesis of various active pharmaceutical
ingredients. This guide provides a comprehensive overview of its commercial suppliers,
available purities, and quantities, alongside relevant technical information to support your
research and development endeavors.

Commercial Avalilability

A variety of chemical suppliers offer Benzyl (4-oxocyclohexyl)carbamate, catering to different
research and development needs, from small-scale laboratory work to larger, pre-clinical
studies. The following table summarizes the offerings from several key suppliers. Please note
that pricing is often subject to change and may require a direct quote from the supplier.
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) Product CAS ] Available ]
Supplier Purity . Price (USD)
Name/Code  Number Quantities
ChemScene |
) Benzyl (4-
Fisher
o oxocyclohexy  16801-63-1 98% 259 ~$64.26/Each
Scientific
l)carbamate |
CS-W003311
Benzyl (4-
Request
BLD Pharm oxocyclohexy  16801-63-1 =97% 19, 59, 25¢g Quot
uote
[)carbamate
4-N-Z-Amino-
Chem-Impex » Request
) cyclohexanon  16801-63-1 >98% (HPLC) Not Specified
International Quote
e
Benzyl (4-
) oxocyclohexy Request
AiFChem 16801-63-1 97% 25¢g,100g
l)carbamate | Quote
ACOLXC146
Pharmablock
eMolecules / benzyl N-(4-
o N Request
(via Fisher oxocyclohexy  16801-63-1 Not Specified 25 mg
- Quote
Scientific) l)carbamate /

PBT5379

Experimental Protocols

While a specific, detailed synthesis protocol for Benzyl (4-oxocyclohexyl)carbamate is not
readily available in the public domain, a plausible synthetic route can be inferred from related
preparations. The synthesis would likely involve two key steps: the protection of 4-
aminocyclohexanol with a benzyloxycarbonyl (Cbz or Z) group, followed by the oxidation of the
alcohol to a ketone.

Plausible Synthesis Route
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e Protection of 4-Aminocyclohexanol: 4-aminocyclohexanol hydrochloride would be reacted
with benzyl chloroformate in the presence of a base (e.g., sodium carbonate or triethylamine)
in a suitable solvent system (e.g., dichloromethane/water or dioxane/water) to yield Benzyl
(4-hydroxycyclohexyl)carbamate.

o Oxidation to Ketone: The resulting alcohol would then be oxidized to the corresponding
ketone. A common method for this transformation is Swern oxidation or the use of other
oxidizing agents like pyridinium chlorochromate (PCC) or a hypochlorite solution. A patent for
a related compound (4-N-Boc-amino cyclohexanone) describes using a sodium hypochlorite
or sodium chlorite solution for this oxidation step[1].

General Purification Protocol by Column
Chromatography

High purity of Benzyl (4-oxocyclohexyl)carbamate is crucial for subsequent reactions. A
general protocol for purification using silica gel column chromatography is provided below,
adapted from a method for a similar compound.[2]

1. Preparation of the Column:

o Aslurry of silica gel in a non-polar solvent (e.g., hexanes) is prepared.
e The slurry is poured into a chromatography column and packed evenly.
e The column is equilibrated by washing with the initial mobile phase.

2. Sample Loading:

e The crude Benzyl (4-oxocyclohexyl)carbamate is dissolved in a minimum amount of a
suitable solvent (e.g., dichloromethane).
e The dissolved sample is carefully loaded onto the top of the silica bed.

3. Elution and Fraction Collection:

o The elution is started with a low-polarity mobile phase (e.g., a mixture of hexanes and ethyl
acetate).

e The polarity of the mobile phase is gradually increased to elute the compound of interest.

o Fractions of the eluent are collected separately.

4. Analysis and Product Isolation:
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e The collected fractions are monitored by Thin Layer Chromatography (TLC) to identify those
containing the pure product.

e The pure fractions are combined, and the solvent is removed under reduced pressure (e.g.,
using a rotary evaporator) to yield the purified Benzyl (4-oxocyclohexyl)carbamate.

Procurement Workflow

The process of acquiring Benzyl (4-oxocyclohexyl)carbamate for research purposes follows
a logical progression from initial identification of needs to final quality control. The diagram
below illustrates a typical workflow.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b102631?utm_src=pdf-body
https://www.benchchem.com/product/b102631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identify Need for
Benzyl (4-oxocyclohexyl)carbamate

i

Search for Commercial Suppliers
(e.g., Fisher Scientific, BLD Pharm)

i

Evaluate Suppliers based on Purity,
Quantity, and Lead Time

:

Request Quotations for Desired Quantity

i

Select Supplier and Issue Purchase Order

i

Receive Shipment and Documentation
(e.g., Certificate of Analysis)

i

Perform In-house Quality Control
(e.g., NMR, HPLC)

:

Release for Research Use

Click to download full resolution via product page

Caption: A typical workflow for the procurement of Benzyl (4-oxocyclohexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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